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Introduction
Kresoxim-methyl is a broad-spectrum, mesostemic fungicide belonging to the strobilurin

class.[1][2][3] Developed from a natural compound found in the wood-decaying fungus

Strobilurus tenacellus, it offers protective, curative, and eradicative action against a wide array

of fungal pathogens.[3] Its mode of action involves the inhibition of mitochondrial respiration in

fungi, specifically by blocking the electron transport chain at the Cytochrome bc1 complex

(Complex III).[1][4] This disruption of energy production ultimately leads to fungal cell death.

This technical guide provides a comprehensive overview of the fungicidal activity spectrum of

Kresoxim-methyl, presenting quantitative data, detailed experimental protocols, and visual

representations of its mode of action and experimental workflows.

Spectrum of Fungicidal Activity
Kresoxim-methyl demonstrates efficacy against a broad range of economically important

fungal pathogens across various classes, including Ascomycetes, Basidiomycetes,

Deuteromycetes, and Oomycetes.[4] It is widely used in agriculture to control diseases on a

variety of crops.[5]
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The following tables summarize the in vitro efficacy of Kresoxim-methyl against several key

plant pathogenic fungi. The data is presented as EC₅₀ (Effective Concentration to inhibit 50% of

growth or germination) and MIC (Minimum Inhibitory Concentration) values.

Table 1: EC₅₀ Values of Kresoxim-methyl Against Various Fungal Pathogens
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Fungal
Species

Disease Crop(s)
EC₅₀
(µg/mL)

Assay Type
Reference(s
)

Alternaria

alternata
Brown Spot Tobacco 1.05

Mycelial

Growth

Inhibition

[6]

Botrytis

cinerea
Grey Mould

Strawberry,

Apples

0.28 ± 0.09

(in presence

of SHAM)

Spore

Germination

Inhibition

Botrytis

cinerea
Grey Mould

Strawberry,

Apples

2.38 ± 0.21

(in presence

of SHAM)

Mycelial

Growth

Inhibition

[7]

Fusarium

kyushuense
- - 1.79

Conidial

Germination
[8]

Fusarium

kyushuense
- - 11.43

Mycelial

Growth
[8]

Magnaporthe

oryzae
Rice Blast Rice 0.024–0.287

Mycelial

Growth

Inhibition

[9]

Magnaporthe

oryzae
Rice Blast Rice 0.012–0.105

Conidial

Germination

Inhibition

[9]

Plasmopara

viticola

Downy

Mildew
Grapes

>0.50 (low

control)

Disease

Incidence on

Leaf Discs

Venturia

inaequalis
Apple Scab Apples 0.014

Conidial

Germination

(in presence

of SHAM)

[10]

Table 2: MIC and Percent Inhibition Data for Kresoxim-methyl
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Fungal
Species

Disease Crop(s)
MIC
(mM)

Percent
Inhibitio
n (%)

Concent
ration

Assay
Type

Referen
ce(s)

Aspergill

us

parasiticu

s

- - >0.5 - -

Agar

Plate

Bioassay

[11]

Aspergill

us flavus
- - >0.5 - -

Agar

Plate

Bioassay

[11]

Colletotri

chum

truncatu

m

Anthracn

ose
Chilli - 78.78 80 ppm

Mycelial

Growth

Inhibition

[12]

Phytopht

hora

infestans

Late

Blight
Tomato - 67.82 80 ppm

Mycelial

Growth

Inhibition

[13][14]

Puccinia

hemeroc

allidis

Daylily

Rust
Daylily -

Significa

nt

reduction

in

sporulati

on

- In vivo [15]

Erysiphe

graminis

Powdery

Mildew
Barley - 100

2.0

µg/mL

Protectiv

e Activity
[16]

Pyriculari

a oryzae

Rice

Blast
Rice -

70.9 -

52.6

100% -

50% of

recomme

nded

dose

Mycelial

Growth

Inhibition

[17]

Experimental Protocols
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Detailed methodologies are crucial for the accurate assessment of fungicidal activity. The

following sections provide step-by-step protocols for key in vitro assays.

Poisoned Food Technique
This method evaluates the effect of a fungicide on the mycelial growth of a fungus.

a. Principle: The test fungus is cultured on a growth medium (e.g., Potato Dextrose Agar - PDA)

that has been amended with the fungicide at various concentrations. The inhibition of mycelial

growth is measured relative to a control culture on a non-amended medium.[10][15]

b. Detailed Methodology:

Preparation of Fungicide Stock Solution: Prepare a stock solution of Kresoxim-methyl in a

suitable solvent (e.g., dimethyl sulfoxide - DMSO or sterile distilled water).

Preparation of Poisoned Media: Autoclave the growth medium (e.g., PDA) and allow it to

cool to approximately 45-50°C. Add the required aliquots of the fungicide stock solution to

the molten agar to achieve the desired final concentrations. Also, prepare a control medium

with the solvent alone.

Pouring Plates: Pour the amended and control media into sterile Petri dishes and allow them

to solidify.

Inoculation: Using a sterile cork borer, cut mycelial plugs (typically 5 mm in diameter) from

the actively growing margin of a young fungal culture. Place one plug, mycelial side down, in

the center of each agar plate.[10]

Incubation: Incubate the plates at an optimal temperature for the test fungus (e.g., 25 ± 2°C)

in the dark.

Data Collection: Measure the colony diameter in two perpendicular directions at regular

intervals (e.g., every 24 hours) until the fungus in the control plate reaches the edge of the

plate.

Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition (MGI) using

the following formula: MGI (%) = [(dc - dt) / dc] x 100 Where:
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dc = average diameter of the fungal colony in the control plate

dt = average diameter of the fungal colony in the treated plate

Leaf Disc Bioassay
This assay is used to assess the efficacy of a fungicide in protecting host tissue from fungal

infection.

a. Principle: Leaf discs from a susceptible host plant are treated with the fungicide and then

inoculated with the target pathogen. The level of disease development is assessed after an

incubation period.[18][19]

b. Detailed Methodology:

Plant Material: Grow healthy, susceptible host plants under controlled conditions. Select

young, fully expanded leaves for the assay.

Fungicide Treatment: Prepare a series of fungicide dilutions. Dip the leaf discs (typically 1-2

cm in diameter) in the fungicide solutions for a specified time (e.g., 30 seconds) or spray the

solutions onto the leaf surface until runoff. Allow the discs to air dry. Control discs are treated

with water or solvent only.

Inoculation: Prepare a spore suspension of the pathogen of a known concentration (e.g., 1 x

10⁵ spores/mL). Place a drop of the spore suspension onto the center of each leaf disc.

Incubation: Place the inoculated leaf discs in a humid chamber (e.g., a Petri dish with moist

filter paper) and incubate under conditions favorable for disease development (e.g., specific

temperature and light/dark cycle).[18]

Disease Assessment: After a suitable incubation period (e.g., 5-10 days), assess the disease

severity on each disc. This can be done visually by estimating the percentage of the disc

area covered by lesions or sporulation.

Data Analysis: Calculate the percentage of disease control for each fungicide concentration

compared to the untreated control.
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Spore Germination Inhibition Assay
This assay determines the effect of a fungicide on the germination of fungal spores.

a. Principle: Fungal spores are incubated in a solution containing the fungicide, and the

percentage of germinated spores is determined microscopically.[12][20][21]

b. Detailed Methodology:

Spore Suspension Preparation: Harvest spores from a fresh, sporulating culture of the

fungus and suspend them in sterile distilled water or a germination-promoting buffer. Adjust

the spore concentration to a desired level (e.g., 1 x 10⁵ to 1 x 10⁶ spores/mL) using a

hemocytometer.

Fungicide Treatment: Prepare a range of fungicide concentrations. Mix the spore suspension

with the fungicide solutions in microtiter plates or on cavity slides. Include a control with no

fungicide.

Incubation: Incubate the slides or plates in a humid chamber at an optimal temperature for

spore germination for a specific period (e.g., 6-24 hours).[21]

Microscopic Observation: After incubation, place a drop of a stain that stops further

germination (e.g., lactophenol cotton blue) on the spore suspension. Observe at least 100

spores per replicate under a microscope. A spore is considered germinated if the germ tube

length is equal to or greater than the spore's diameter.[12]

Calculation of Inhibition: Calculate the percentage of spore germination inhibition using the

following formula: Inhibition (%) = [1 - (Germination % in treatment / Germination % in

control)] x 100

Visualizations
Signaling Pathway and Experimental Workflows
The following diagrams, created using the DOT language for Graphviz, illustrate the mode of

action of Kresoxim-methyl and the general workflows for the described experimental

protocols.
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Caption: Mode of action of Kresoxim-methyl in the fungal mitochondrial respiratory chain.
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Caption: General workflow for the Poisoned Food Technique.
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Caption: General workflow for the Leaf Disc Bioassay.
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Caption: General workflow for the Spore Germination Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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